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Compound of Interest

Compound Name: Tioxolone (Standard)

Cat. No.: B001104 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides a comprehensive guide to the

standard personal protective equipment (PPE), handling procedures, and disposal plans for

Tioxolone.

Personal Protective Equipment (PPE)
When handling Tioxolone, it is crucial to use appropriate personal protective equipment to

prevent exposure. Tioxolone is classified as harmful if swallowed, causes skin irritation, serious

eye irritation, and may cause respiratory irritation.[1] Therefore, the following PPE is

mandatory:

Eye Protection: Chemical safety goggles or glasses that meet OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166 should be worn to

prevent eye contact.[2]

Hand Protection: Chemical-resistant gloves, such as nitrile or butyl rubber, must be worn to

prevent skin contact.[2]

Respiratory Protection: In situations where dust or aerosols may be generated, a NIOSH-

approved respirator should be used.[1] A respiratory protection program that meets OSHA's

29 CFR 1910.134 and ANSI Z88.2 requirements should be in place.[2]
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Protective Clothing: A lab coat or other protective clothing is required to prevent skin

exposure.[2]

Quantitative Toxicity Data
While specific occupational exposure limits (OELs) such as Permissible Exposure Limits

(PELs) or Threshold Limit Values (TLVs) have not been established for Tioxolone, the following

toxicity data is available:

Metric Value Species Route Reference

LD50 633 mg/kg Rat Oral [3]

LD50: The lethal dose for 50% of the test population. A lower LD50 indicates higher toxicity.

Safe Handling and Disposal Workflow
The following diagram outlines the standard operating procedure for the safe handling of

Tioxolone, from initial preparation to final disposal. Adherence to these steps is critical for

minimizing risk and ensuring a safe laboratory environment.
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Tioxolone.
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Disposal Plan
Proper disposal of Tioxolone and any contaminated materials is crucial to prevent

environmental contamination. Follow these steps for waste management:

Segregation: All Tioxolone waste, including unused product, contaminated labware (e.g.,

vials, pipette tips), and solutions, must be segregated from other laboratory waste.

Containment: Collect all Tioxolone waste in a dedicated, properly labeled, and sealed

hazardous waste container. The container should be made of a material compatible with the

chemical.

Labeling: Clearly label the waste container with "Hazardous Waste" and "Tioxolone."

Disposal: Do not dispose of Tioxolone down the drain or in regular trash. Contact your

institution's Environmental Health and Safety (EHS) department or a licensed hazardous

waste disposal contractor for collection and disposal.

In the event of a spill, evacuate the area, contain the spill with an inert absorbent material, and

collect the material into a sealed container for disposal as hazardous waste. The spill area

should then be decontaminated. Report all spills to your supervisor and EHS department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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